molecular formula C6H7F3N2O2 B8629678 5-(3,3,3-Trifluoropropyl)imidazolidine-2,4-dione

5-(3,3,3-Trifluoropropyl)imidazolidine-2,4-dione

Cat. No.: B8629678
M. Wt: 196.13 g/mol
InChI Key: SXHNKTVRBDLLOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3,3,3-Trifluoropropyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C6H7F3N2O2 and its molecular weight is 196.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7F3N2O2

Molecular Weight

196.13 g/mol

IUPAC Name

5-(3,3,3-trifluoropropyl)imidazolidine-2,4-dione

InChI

InChI=1S/C6H7F3N2O2/c7-6(8,9)2-1-3-4(12)11-5(13)10-3/h3H,1-2H2,(H2,10,11,12,13)

InChI Key

SXHNKTVRBDLLOL-UHFFFAOYSA-N

Canonical SMILES

C(CC(F)(F)F)C1C(=O)NC(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium cyanide (4.31 g, 88.04 mmol) and 4,4,4-trifluorobutanal (3.7 g, 29.34 mmol) were added to ammonium carbonate (9.1 g, 117.4 mmol) in H2O (60 mL). The black reaction mixture was heated to 90° C. After 1 h, the mixture became homogeneous and it was stirred at 90° C. for 18 h. After cooling to 25° C., about 60 mL of solvent was removed in vacuo. Concentrated HCl (4 mL) was added to acidify the mixture to a pH of about 2 and a precipitate formed. It was filtered. The mother liquor was washed with EtOAc (3×50 mL). The organic layer was dried over MgSO4, filtered and concentrated to obtain 5-(3,3,3-trifluoropropyl)imidazolidine-2,4-dione as a brown oil (3.95 g, 69.7%). Mass Spectrum (−ESI): 195 (M−H)−.
Quantity
4.31 g
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
9.1 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
reactant
Reaction Step One

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